Cas no 182923-71-3 (1H-Pyrazole-4-carbonitrile,5-amino-1-(3,4-dichlorophenyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile,5-amino-1-(3,4-dichlorophenyl)-3-(trifluoromethyl)-
• CAS No: 182923-71-3
• MF: C₁₁H₅Cl₂F₃N₄
• MW: 321.085409879684
• CID: 1376069
• Update Time: 2024-08-14

1H-Pyrazole-4-carbonitrile,5-amino-1-(3,4-dichlorophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-amino-1-(3,4-dichlorophenyl)-3-(trifluoromethyl)-
• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(3,4-dichlorophenyl)-3-(trifluoromethyl)-

• Inchi： 1S/C11H5Cl2F3N4/c12-7-2-1-5(3-8(7)13)20-10(18)6(4-17)9(19-20)11(14,15)16/h1-3H,18H2
• InChI Key： IKXMGDMZODSIJN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C(Cl)=C2)C(N)=C(C#N)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 319.98455

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 464.4±45.0 °C(Predicted)
• PSA: 67.63
• pka: -2.81±0.14(Predicted)